3-Tert-butyl-2-hydroxy-N-methylbenzamide

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 3-tert-butyl-2-hydroxy-N-methylbenzamide
• InChI: InChI=1S/C12H17NO2/c1-12(2,3)9-7-5-6-8(10(9)14)11(15)13-4/h5-7,14H,1-4H3,(H,13,15)
• InChI Key: XSZMVIYCWDOBAL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=CC(=C1O)C(=O)NC

Description

3-Tert-butyl-2-hydroxy-N-methylbenzamide is a benzamide derivative characterized by a tert-butyl group at the 3-position, a hydroxyl group at the 2-position, and an N-methylamide substituent.

Preparation Methods

The synthesis of 3-Tert-butyl-2-hydroxy-N-methylbenzamide can be achieved through several routes. One common method involves the reaction of 3-tert-butyl-2-hydroxybenzaldehyde with N-methylamine under controlled conditions . The reaction typically requires a solvent such as ethanol and may be catalyzed by an acid or base to facilitate the formation of the amide bond.

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

3-Tert-butyl-2-hydroxy-N-methylbenzamide undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde under the influence of oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to form corresponding alcohols or amines using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The tert-butyl group can undergo electrophilic substitution reactions, particularly in the presence of halogens or other electrophiles.

Common reagents and conditions used in these reactions include organic solvents (e.g., ethanol, dichloromethane), catalysts (e.g., acids, bases), and specific temperature and pressure conditions to optimize the reaction yield and selectivity.

Scientific Research Applications

3-Tert-butyl-2-hydroxy-N-methylbenzamide has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders.

Industry: It is used in the production of specialty chemicals and as a precursor for the synthesis of polymers and other advanced materials.

Mechanism of Action

The mechanism of action of 3-Tert-butyl-2-hydroxy-N-methylbenzamide involves its interaction with specific molecular targets and pathways. The hydroxy group can form hydrogen bonds with biological molecules, influencing their structure and function. The tert-butyl group provides steric hindrance, affecting the compound’s binding affinity and selectivity. The N-methylbenzamide moiety can interact with enzymes and receptors, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

Compound	Substituents	Key Functional Groups	Synthetic Route	Applications/Properties
3-Tert-butyl-2-hydroxy-N-methylbenzamide	3-tert-butyl, 2-hydroxy, N-methyl	Hydroxyl, tert-butyl, N-methylamide	Likely via benzamide coupling (analogous to )	Potential metal coordination, drug design
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide ()	3-methyl, N-(2-hydroxy-1,1-dimethylethyl)	Hydroxyl, tertiary alcohol, methyl	3-methylbenzoyl chloride + 2-amino-2-methyl-1-propanol	N,O-bidentate directing group for C–H functionalization
2-Hydroxy-N-(3-trifluoromethyl-phenyl)-benzamide derivatives ()	2-hydroxy, N-(3-trifluoromethyl-phenyl)	Hydroxyl, trifluoromethyl	Hydrazide intermediates + chloro-benzaldehydes	Biologically active (antimicrobial, anticancer)
3-(Acetylamino)-N-(tert-butyl)benzamide ()	3-acetylamino, N-tert-butyl	Acetylamino, tert-butyl	Benzoic acid derivative + tert-butylamine	Unknown (structural analog for drug discovery)
N-tert-Butyl-3-methoxy-2-methylsulfanyl-benzamide ()	3-methoxy, 2-methylsulfanyl, N-tert-butyl	Methoxy, methylsulfanyl, tert-butyl	Likely via methoxybenzoyl chloride + tert-butylamine	Unknown (electron-rich aromatic system)

Key Comparative Insights

Substituent Electronic Effects The 2-hydroxy group in the target compound enhances hydrogen-bonding capacity and acidity compared to 3-methoxy (electron-donating, ) or trifluoromethyl (electron-withdrawing, ) substituents. This impacts solubility and reactivity in metal coordination (e.g., ’s N,O-bidentate ligand) .

Biological Activity

• Trifluoromethyl-containing derivatives () exhibit enhanced lipophilicity and metabolic stability, making them pharmacologically favorable compared to the target compound’s polar hydroxyl group .

Synthetic Accessibility

• The target compound’s synthesis may parallel ’s method (benzamide coupling), but tert-butyl groups often require specialized reagents (e.g., tert-butylamine in ) .

Research Findings and Data

Spectroscopic Characterization Trends

• X-ray Crystallography : ’s compound confirmed an N,O-bidentate structure, suggesting the target compound could adopt similar coordination geometries .